Cas no 2229008-39-1 (3-(1-ethylcyclobutyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-ethylcyclobutyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229008-39-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5913982
• PubChem ID: 165842887
• Update Time: 2023-12-26

3-(1-ethylcyclobutyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclobutyl)-1,2-oxazole-5-carboxylic acid
• EN300-1776100
• 2229008-39-1

• Inchi： 1S/C10H13NO3/c1-2-10(4-3-5-10)8-6-7(9(12)13)14-11-8/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： HAHBTTGAJVUFGI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2(CC)CCC2)=N1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų